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Compound of Interest

Compound Name: 5-(2-Chloroethyl)-2'-deoxyuridine

Cat. No.: B1202116 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Chloro-2'-deoxyuridine (CldU) is a halogenated nucleoside analog of thymidine. Due to its

structural similarity, it is readily incorporated into newly synthesized DNA during the S-phase of

the cell cycle by DNA polymerases. This property makes CldU an invaluable tool for

researchers studying DNA replication, cell proliferation, and DNA damage response pathways.

This technical guide provides an in-depth overview of the chemical structure, properties, and

common applications of CldU, complete with detailed experimental protocols and a

comparative analysis with other thymidine analogs.

Chemical Structure and Properties
CldU, with the chemical formula C₉H₁₁ClN₂O₅, is a synthetic pyrimidine nucleoside.[1] The

chlorine atom at the 5th position of the pyrimidine ring is the key modification that distinguishes

it from deoxyuridine and allows for its specific detection.

Physicochemical Properties
A summary of the key physicochemical properties of CldU is presented in the table below.
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Property Value Reference(s)

Molecular Formula C₉H₁₁ClN₂O₅ [1]

Molecular Weight 262.65 g/mol [1]

Appearance White to off-white solid [2]

Melting Point Not determined

Solubility

    Water ~5 mg/mL in PBS (pH 7.2) [2]

    DMSO ~10 mg/mL [2]

    DMF ~15 mg/mL [2]

Storage Temperature -20°C [3]

Stability

Stable for ≥ 4 years at -20°C

as a solid. Aqueous solutions

are not recommended for

storage for more than one day.

[2]

Biological Properties
CldU acts as a thymidine analog and is incorporated into DNA during replication.[2] This

incorporation can be detected using specific antibodies, allowing for the labeling and tracking of

cells that have undergone DNA synthesis. It is important to note that the incorporation of CldU,

like other halogenated nucleosides, can induce a DNA damage response and may have

cytotoxic and mutagenic effects, particularly at high concentrations or with prolonged exposure.

[4]

Mechanism of Action and Cellular Incorporation
The cellular uptake and incorporation of CldU follow the same pathway as thymidine. Once

inside the cell, CldU is phosphorylated by thymidine kinase to CldU monophosphate, and

subsequently to the triphosphate form (CldUTP). DNA polymerases then recognize CldUTP

and incorporate it into the newly synthesized DNA strand opposite adenine bases.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC2856725/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2856725/
https://cdn.caymanchem.com/cdn/insert/18155.pdf
https://cdn.caymanchem.com/cdn/insert/18155.pdf
https://cdn.caymanchem.com/cdn/insert/18155.pdf
https://cdn.caymanchem.com/cdn/insert/18155.pdf
https://www.sigmaaldrich.com/US/en/product/sigma/c6891
https://cdn.caymanchem.com/cdn/insert/18155.pdf
https://cdn.caymanchem.com/cdn/insert/18155.pdf
https://www.embopress.org/doi/pdf/10.15252/embj.2022113190?download=true
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202116?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


CldU (extracellular) CldU (intracellular)

Nucleoside
Transporter CldU-MP

Thymidine
Kinase CldU-DPTMPK CldU-TPNDPK Incorporation into DNADNA Polymerase

CldU Incorporation

DNA Damage/Replication Stress

ATM / ATR Activation

Chk1 / Chk2 Phosphorylation

p53 Activation

Cell Cycle Arrest
(G1/S, G2/M) Apoptosis

 

Start

Seed Cells on Coverslips

Add CldU to Culture Medium

Incubate at 37°C

Fix with 4% PFA

Permeabilize with Triton X-100

Denature DNA with 2N HCl

Neutralize with Sodium Borate

Block with BSA

Incubate with Primary Antibody

Incubate with Secondary Antibody

Counterstain with DAPI

Mount Coverslips

Image with Fluorescence Microscope
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Start

Label Cells with CldU

Harvest and Fix Cells

Denature DNA

Neutralize

Stain with Anti-CldU Antibody

Stain with Propidium Iodide/RNase A

Analyze by Flow Cytometry

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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